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Compound of Interest

Compound Name: NIBR-LTSi

Cat. No.: B15603443 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
NIBR-LTSi is a potent and selective small-molecule inhibitor of the Large Tumor Suppressor

Kinase (LATS), a key component of the Hippo signaling pathway.[1] By inhibiting LATS, NIBR-
LTSi activates Yes-associated protein (YAP) signaling, which plays a crucial role in promoting

tissue regeneration, stem cell proliferation, and organ growth.[1][2][3] Proper preparation of

NIBR-LTSi stock solutions is critical for ensuring experimental reproducibility and obtaining

reliable results in both in vitro and in vivo studies. These application notes provide a detailed

protocol for the preparation, storage, and handling of NIBR-LTSi stock solutions for laboratory

use.

Data Presentation: Physicochemical Properties and
Solubility
A summary of the key quantitative data for NIBR-LTSi is presented in the table below. This

information is essential for accurate preparation of stock solutions at desired concentrations.
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Property Value Source(s)

Molecular Weight 308.38 g/mol [2][3][4]

Formula C₁₈H₂₀N₄O [2][5]

Appearance White to off-white solid [2]

Purity ≥98% (HPLC)

Solubility in DMSO
Varies by supplier, up to 125

mg/mL (see notes)
[2][4][6]

Solubility in Ethanol ~15 mg/mL [4]

Solubility in Water Insoluble [4]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[2][3]

Storage (Stock Solution)
-80°C for 6 months; -20°C for 1

month
[2][3]

Note on DMSO Solubility: Reported solubility in DMSO varies between suppliers (e.g., 30.84

mg/mL, 62 mg/mL[4], 100 mg/mL[2][3], 125 mg/mL[6]). This variability may be due to batch-to-

batch differences or the hydration state of the compound. It is crucial to use fresh, anhydrous

DMSO, as absorbed moisture can significantly reduce solubility.[4] Assistance with dissolution

through methods like ultrasonication or gentle warming (e.g., to 60°C) may be required to

achieve higher concentrations.[2][6]

Experimental Protocol: Preparation of a 10 mM
NIBR-LTSi Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of NIBR-LTSi in dimethyl

sulfoxide (DMSO), a common starting concentration for cell-based assays.

Materials:

NIBR-LTSi powder
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Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of NIBR-LTSi powder to room

temperature to prevent condensation of moisture onto the compound.

Weighing NIBR-LTSi: Carefully weigh out the desired amount of NIBR-LTSi powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 3.08 mg of NIBR-LTSi.

Calculation:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 308.38 g/mol x 1000 mg/g = 3.08 mg

Solvent Addition: Add the calculated amount of fresh, anhydrous DMSO to the vial containing

the NIBR-LTSi powder. To continue the example, add 1 mL of DMSO.

Dissolution:

Cap the vial securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution for 5-10 minutes.[2][7]

Gentle warming can also be applied if necessary.[6]
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Visually inspect the solution to ensure it is clear and free of any particulate matter before

use.

Aliquoting and Storage:

For ease of use and to avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[2][3]

Mandatory Visualizations
Diagram 1: NIBR-LTSi Signaling Pathway
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Caption: NIBR-LTSi inhibits LATS kinase, activating YAP signaling.

Diagram 2: Experimental Workflow for Stock Solution Preparation
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Click to download full resolution via product page

Caption: Workflow for preparing NIBR-LTSi stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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